Cas no 86604-74-2 (2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride)

2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride is a versatile pyridine derivative commonly employed as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive chloromethyl group facilitates further functionalization, making it valuable for constructing complex molecular frameworks. The methoxy and methyl substituents enhance its stability and influence electronic properties, aiding in selective reactions. This compound is particularly useful in the preparation of active pharmaceutical ingredients (APIs) and fine chemicals due to its high purity and consistent reactivity. Its hydrochloride form improves solubility in polar solvents, streamlining downstream processing. Strict quality control ensures compliance with industry standards, making it a reliable choice for research and industrial applications.
2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride structure
86604-74-2 structure
Product Name:2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride
CAS No:86604-74-2
MF:C8H11Cl2NO
MW:208.085040330887
MDL:MFCD03425333
CID:661257
PubChem ID:11513982
Update Time:2025-05-28

2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride
    • 2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride
    • 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride (1:1)
    • Pyridine, 2-(chloromethyl)-4-methoxy-3-methyl-, hydrochloride
    • Pyridine, 2-(chloromethyl)-4-methoxy-3-methyl-, hydrochloride (9CI)
    • 2-Chloromethyl-4-methoxy-3-methylpyridine HCl
    • 2-(chloromethyl)-4-methoxy-3-methylpyridine;hydrochloride
    • 2-(Chloromethyl)-4-methoxy-3-methylpyridine Hydrochloride (1:1); Pyridine, 2-(chloromethyl)-4-methoxy-3-methyl-, hydrochloride (9CI); 2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride
    • EN300-7867135
    • 2-(chloromethyl)-4-methoxy-3-methylpyridinehydrochloride
    • AKOS015846369
    • 2-chloromethyl-4-methoxy 3-methylpyridine hydrochloride
    • DTXSID40924812
    • CS-0456656
    • DS-14920
    • DB-049944
    • WHAGSNVVBXOIGQ-UHFFFAOYSA-N
    • Ilaprazole Impurity HCl
    • 2-chloromethyl-4-methoxy-3-methylpyridine hydrochloride salt
    • 2-(Chloromethyl)-4-methoxy-3-methylpyridine--hydrogen chloride (1/1)
    • Ilaprazole Intermediates
    • MFCD03425333
    • SCHEMBL2111356
    • Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride
    • Rabeprazole impurity 21
    • AC-5165
    • 86604-74-2
    • MDL： MFCD03425333
    • Inchi： 1S/C8H10ClNO.ClH/c1-6-7(5-9)10-4-3-8(6)11-2;/h3-4H,5H2,1-2H3;1H
    • InChI Key： WHAGSNVVBXOIGQ-UHFFFAOYSA-N
    • SMILES： Cl.ClCC1C(C)=C(OC)C=CN=1

Computed Properties

  • Exact Mass: 207.0217694g/mol
  • Monoisotopic Mass: 207.0217694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 22.1Ų

2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride Security Information

2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride Pricemore >>

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2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride Production Method

Production Method 1

102625-96-7 102625-96-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Methanol ,  Toluene
2.1 Reagents: Sodium hydroxide Solvents: Methanol
2.2 Reagents: Hydrochloric acid
3.1 Reagents: Thionyl chloride
Reference
Diversified synthesis of novel quinoline and dibenzothiazepine derivatives using known active intermediates
Sharada, L. N.; et al, Asian Journal of Chemistry, 2013, 25(14), 7959-7966

Production Method 2

59886-90-7 59886-90-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide
2.1 Reagents: Acetic acid Solvents: Methanol ,  Toluene
3.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane
3.2 Reagents: Hydrochloric acid
4.1 Reagents: Thionyl chloride
Reference
Simple, convergent synthesis of the piperazine-linked pyridine derivatives: Microwave, sonication and conventional methods
Sharada, L. N.; et al, Journal of Pharmacy Research (Gurgaon, 2013, 7(1), 107-112

Production Method 3

37699-43-7 37699-43-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ,  Dichloromethane ;  2 h, 5 °C; 5 °C → 25 °C; 12 h, 25 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  25 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dimethyl sulfoxide ;  1 h, 60 °C
2.2 1 h, 60 °C; 3 h, 60 °C
2.3 Reagents: Water
3.1 5 h, 120 °C
4.1 Reagents: Sodium hydroxide Solvents: Water ;  1 h, 25 °C
5.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  1 h, 25 °C
Reference
Identification and synthesis of potential impurities of rabeprazole sodium
Pingili, R. Reddy; et al, Pharmazie, 2005, 60(11), 814-818

Production Method 4

86604-77-5 86604-77-5
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  1 h, 25 °C
Reference
Identification and synthesis of potential impurities of rabeprazole sodium
Pingili, R. Reddy; et al, Pharmazie, 2005, 60(11), 814-818

Production Method 5

253345-81-2 253345-81-2
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
Diversified synthesis of novel quinoline and dibenzothiazepine derivatives using known active intermediates
Sharada, L. N.; et al, Asian Journal of Chemistry, 2013, 25(14), 7959-7966

Production Method 6

253345-81-2 253345-81-2
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
Simple, convergent synthesis of the piperazine-linked pyridine derivatives: Microwave, sonication and conventional methods
Sharada, L. N.; et al, Journal of Pharmacy Research (Gurgaon, 2013, 7(1), 107-112

Production Method 7

102625-98-9 102625-98-9
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol
1.2 Reagents: Hydrochloric acid
2.1 Reagents: Thionyl chloride
Reference
Diversified synthesis of novel quinoline and dibenzothiazepine derivatives using known active intermediates
Sharada, L. N.; et al, Asian Journal of Chemistry, 2013, 25(14), 7959-7966

Production Method 8

102625-98-9 102625-98-9
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane
1.2 Reagents: Hydrochloric acid
2.1 Reagents: Thionyl chloride
Reference
Simple, convergent synthesis of the piperazine-linked pyridine derivatives: Microwave, sonication and conventional methods
Sharada, L. N.; et al, Journal of Pharmacy Research (Gurgaon, 2013, 7(1), 107-112

Production Method 9

102625-98-9 102625-98-9
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  1 h, 25 °C
2.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  1 h, 25 °C
Reference
Identification and synthesis of potential impurities of rabeprazole sodium
Pingili, R. Reddy; et al, Pharmazie, 2005, 60(11), 814-818

Production Method 10

102625-96-7 102625-96-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Methanol ,  Toluene
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane
2.2 Reagents: Hydrochloric acid
3.1 Reagents: Thionyl chloride
Reference
Simple, convergent synthesis of the piperazine-linked pyridine derivatives: Microwave, sonication and conventional methods
Sharada, L. N.; et al, Journal of Pharmacy Research (Gurgaon, 2013, 7(1), 107-112

Production Method 11

102625-96-7 102625-96-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 5 h, 120 °C
2.1 Reagents: Sodium hydroxide Solvents: Water ;  1 h, 25 °C
3.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  1 h, 25 °C
Reference
Identification and synthesis of potential impurities of rabeprazole sodium
Pingili, R. Reddy; et al, Pharmazie, 2005, 60(11), 814-818

Production Method 12

59886-90-7 59886-90-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide
2.1 Reagents: Acetic acid Solvents: Methanol ,  Toluene
3.1 Reagents: Sodium hydroxide Solvents: Methanol
3.2 Reagents: Hydrochloric acid
4.1 Reagents: Thionyl chloride
Reference
Diversified synthesis of novel quinoline and dibenzothiazepine derivatives using known active intermediates
Sharada, L. N.; et al, Asian Journal of Chemistry, 2013, 25(14), 7959-7966

Production Method 13

59886-90-7 59886-90-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dimethyl sulfoxide ;  1 h, 60 °C
1.2 1 h, 60 °C; 3 h, 60 °C
1.3 Reagents: Water
2.1 5 h, 120 °C
3.1 Reagents: Sodium hydroxide Solvents: Water ;  1 h, 25 °C
4.1 Reagents: Thionyl chloride Solvents: Dichloromethane ;  1 h, 25 °C
Reference
Identification and synthesis of potential impurities of rabeprazole sodium
Pingili, R. Reddy; et al, Pharmazie, 2005, 60(11), 814-818

Production Method 14

37699-43-7 37699-43-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  3 - 4 h, reflux
2.1 Reagents: Sodium hydroxide
3.1 Reagents: Acetic acid Solvents: Methanol ,  Toluene
4.1 Reagents: Sodium hydroxide Solvents: Methanol
4.2 Reagents: Hydrochloric acid
5.1 Reagents: Thionyl chloride
Reference
Diversified synthesis of novel quinoline and dibenzothiazepine derivatives using known active intermediates
Sharada, L. N.; et al, Asian Journal of Chemistry, 2013, 25(14), 7959-7966

Production Method 15

37699-43-7 37699-43-7
86604-74-2 86604-74-2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  3 - 4 h, reflux
2.1 Reagents: Sodium hydroxide
3.1 Reagents: Acetic acid Solvents: Methanol ,  Toluene
4.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane
4.2 Reagents: Hydrochloric acid
5.1 Reagents: Thionyl chloride
Reference
Simple, convergent synthesis of the piperazine-linked pyridine derivatives: Microwave, sonication and conventional methods
Sharada, L. N.; et al, Journal of Pharmacy Research (Gurgaon, 2013, 7(1), 107-112

2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride Raw materials

2-Chloromethyl-4-methoxy-3-methylpyridine Hydrochloride Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:86604-74-2)2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride
Order Number:sfd5073
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:86604-74-2)2-(Chloromethyl)-4-methoxy-3-methylpyridine hydrochloride
sfd5073
Purity:99.9%
Quantity:200kg
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